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Compound of Interest

Compound Name: 3,6-Dibromo-2-chlorotoluene

Cat. No.: B3026504

3,6-Dibromo-2-chlorotoluene is a polysubstituted aromatic compound that serves as a highly
functionalized and versatile intermediate in modern organic synthesis. Its specific arrangement
of three halogen atoms—two bromine and one chlorine—on a toluene scaffold provides
multiple, distinct reaction sites. This unique reactivity profile makes it a valuable precursor for
creating complex molecular architectures, particularly in the fields of pharmaceutical
development and materials science. The bromine atoms, being more reactive in typical cross-
coupling reactions than the chlorine atom, allow for selective and sequential functionalization.
This guide offers a comprehensive overview of its chemical properties, synthesis, reactivity,
and applications, providing researchers with the foundational knowledge to effectively integrate
this compound into their discovery and development workflows.

Core Chemical and Physical Properties

A precise understanding of the compound's fundamental properties is critical for its effective
use in experimental design, from solvent selection to reaction condition optimization.

Chemical Identity

The compound is unambiguously identified by several key metrics, ensuring clarity and
precision in research and procurement.
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Identifier Value Source
CAS Number 1000573-62-5 [11[2][3]
Molecular Formula C7HsBr2Cl [41[5]
Molecular Weight 284.37 g/mol [41[5]
IUPAC Name 1,4-Dibromo-2-chloro-3- 4]

methylbenzene

Common Names

3,6-Dibromo-2-chlorotoluene;

2-Chloro-3,6-dibromotoluene

[2][6]

SMILES

CIC1=C(C)C(=CC=C1Br)Br

[4]

InChl

InChl=1S/C7H5Br2Cl/c1-4-
5(8)2-3-6(9)7(4)10/h2-3H,1H3

Physicochemical Data

The physicochemical properties influence the compound's behavior in different environments,

which is crucial for designing reaction setups and purification protocols. Note that many of

these values are derived from computational QSAR modeling due to limited experimental data.

[4]

Property Predicted Value Significance in Research
N ) Defines distillation parameters
Boiling Point 278.5+35.0 °C o
for purification.
) Useful for mass-to-volume
Density 1.895 + 0.06 g/cm?3

calculations in reaction setup.

Partition Coefficient (XLogP3)

!

4.7

Indicates high lipophilicity,
suggesting good solubility in

non-polar organic solvents.[4]

Synthesis, Purification, and Quality Control
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Commercial availability of 3,6-Dibromo-2-chlorotoluene is typically at 95% purity, with
suppliers like Oakwood Chemicals and Fluorochem offering various quantities.[1][4] The
industrial production workflow involves synthesis followed by rigorous purification and quality
control to ensure batch-to-batch consistency.
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Synthesis Stage

2-Chlorotoluene
(Starting Material)

Electrophilic Bromination
(e.q., Brz, FeBrs catalyst)

(Crude 3,6—Dibromo—2—chIorotoluena
NG J

Purification

4 )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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